2-cyclopropyl-N'-(2-hydroxy-3-methoxybenzylidene)-4-quinolinecarbohydrazide

• IUPAC Name: 2-cyclopropyl-N-[(E)-(2-hydroxy-3-methoxyphenyl)methylideneamino]quinoline-4-carboxamide
• InChI: InChI=1S/C21H19N3O3/c1-27-19-8-4-5-14(20(19)25)12-22-24-21(26)16-11-18(13-9-10-13)23-17-7-3-2-6-15(16)17/h2-8,11-13,25H,9-10H2,1H3,(H,24,26)/b22-12+
• InChI Key: SZJGHJKOLYNITM-WSDLNYQXSA-N
• Canonical SMILES: COC1=CC=CC(=C1O)C=NNC(=O)C2=CC(=NC3=CC=CC=C32)C4CC4
• Isomeric SMILES: COC1=CC=CC(=C1O)/C=N/NC(=O)C2=CC(=NC3=CC=CC=C32)C4CC4
• Molecular Formula: C21H19N3O3
• Molecular Weight: 361.4 g/mol

Description

2-cyclopropyl-N'-(2-hydroxy-3-methoxybenzylidene)-4-quinolinecarbohydrazide is a synthetic compound that has been subject to extensive research in the field of medicinal chemistry. This compound exhibits a wide range of biological activities and has been investigated for its potential therapeutic applications in various diseases.

Mechanism of Action

The exact mechanism of action of 2-cyclopropyl-N'-(2-hydroxy-3-methoxybenzylidene)-4-quinolinecarbohydrazide is not fully understood. However, it is believed that the compound exerts its biological activities by modulating various cellular pathways. The compound has been shown to inhibit the activity of enzymes such as topoisomerase II and COX-2, which are involved in DNA replication and inflammation, respectively. The compound has also been shown to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
2-cyclopropyl-N'-(2-hydroxy-3-methoxybenzylidene)-4-quinolinecarbohydrazide exhibits a wide range of biochemical and physiological effects. The compound has been shown to inhibit the growth of cancer cells, reduce inflammation, and exhibit anti-microbial activity. The compound has also been shown to inhibit the production of pro-inflammatory cytokines and reduce oxidative stress in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using 2-cyclopropyl-N'-(2-hydroxy-3-methoxybenzylidene)-4-quinolinecarbohydrazide in lab experiments include its potent biological activities, ease of synthesis, and availability. However, the compound also has certain limitations such as its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the research on 2-cyclopropyl-N'-(2-hydroxy-3-methoxybenzylidene)-4-quinolinecarbohydrazide. One potential direction is to investigate the compound's potential therapeutic applications in other diseases such as neurodegenerative diseases and cardiovascular diseases. Another direction is to investigate the compound's mechanism of action in more detail to identify potential targets for drug development. Additionally, the compound's pharmacokinetic and pharmacodynamic properties need to be further investigated to determine its suitability for clinical use.

Synthesis Methods

2-cyclopropyl-N'-(2-hydroxy-3-methoxybenzylidene)-4-quinolinecarbohydrazide can be synthesized through a multi-step process. The starting materials include cyclopropylamine, 2-hydroxy-3-methoxybenzaldehyde, and 4-quinolinecarboxylic acid hydrazide. The reaction involves the condensation of these starting materials under suitable conditions to obtain the final product. The purity and yield of the compound can be improved by using various purification techniques such as recrystallization and column chromatography.

Scientific Research Applications

2-cyclopropyl-N'-(2-hydroxy-3-methoxybenzylidene)-4-quinolinecarbohydrazide has been extensively studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and infectious diseases. The compound exhibits potent anti-inflammatory, anti-tumor, and anti-microbial activities. The compound has been shown to inhibit the growth of cancer cells and induce apoptosis in cancer cells. It has also been shown to inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models.